![molecular formula C25H21N3O2S B2978612 4-methyl-N-(4-(3-(4-methylbenzamido)phenyl)thiazol-2-yl)benzamide CAS No. 391222-67-6](/img/structure/B2978612.png)
4-methyl-N-(4-(3-(4-methylbenzamido)phenyl)thiazol-2-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
Thiazole is a heterocyclic organic compound with a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Physical And Chemical Properties Analysis
Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . The odor of thiazole is similar to that of pyridine . It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2 .Scientific Research Applications
Antimicrobial Applications
Thiazole derivatives, such as sulfazole, are known for their antimicrobial activities. They can be designed to target various bacterial infections, offering a potential application for our compound in developing new antimicrobial agents .
Antiretroviral Applications
Compounds like ritonavir that contain thiazole structures have antiretroviral activities. This suggests that our compound could be explored for its efficacy against retroviruses, including HIV .
Antifungal Applications
Thiazole derivatives like abafungin exhibit antifungal properties. Research into the antifungal applications of our compound could lead to new treatments for fungal infections .
Anticancer Applications
The thiazole nucleus is present in several anticancer medicines such as dabrafenib and dasatinib. This indicates a potential application of our compound in cancer therapy, particularly in designing drugs that target specific cancer cell lines .
Anti-inflammatory and Analgesic Applications
Some thiazole derivatives have shown significant analgesic and anti-inflammatory activities. This suggests that our compound could be investigated for use in pain relief and inflammation management .
Antioxidant Applications
Thiazole compounds have been synthesized and screened for their antioxidant properties, with some showing potent activity. This points to another application area where our compound could be beneficial in combating oxidative stress .
Anti-Alzheimer and Neuroprotective Applications
Given the diverse biological activities of thiazole derivatives, including anti-Alzheimer effects, there’s potential for our compound to be used in neuroprotective strategies or treatments for neurodegenerative diseases .
Antidiabetic Applications
Thiazole derivatives have also been associated with antidiabetic effects. This opens up another avenue for research into the use of our compound in managing diabetes .
Future Directions
Thiazole derivatives have been the focus of many research studies due to their diverse biological activities . Future research could focus on designing and developing different thiazole derivatives, including “4-methyl-N-(4-(3-(4-methylbenzamido)phenyl)thiazol-2-yl)benzamide”, to explore their potential applications in various fields.
properties
IUPAC Name |
4-methyl-N-[3-[2-[(4-methylbenzoyl)amino]-1,3-thiazol-4-yl]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H21N3O2S/c1-16-6-10-18(11-7-16)23(29)26-21-5-3-4-20(14-21)22-15-31-25(27-22)28-24(30)19-12-8-17(2)9-13-19/h3-15H,1-2H3,(H,26,29)(H,27,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FQJKMJMLHMTQRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=CC(=C2)C3=CSC(=N3)NC(=O)C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-methyl-N-(4-(3-(4-methylbenzamido)phenyl)thiazol-2-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.